Cas no 6197-09-7 ((5E)-5-[4-(benzyloxy)-3-methoxybenzylidene]-3-ethyl-2-thioxo-1,3-thiazolidin-4-one)

• Product name: (5E)-5-[4-(benzyloxy)-3-methoxybenzylidene]-3-ethyl-2-thioxo-1,3-thiazolidin-4-one
• CAS No: 6197-09-7
• MF: C₂₀H₁₉NO₃S₂
• MW: 385.49976
• CID: 1632959
• PubChem ID: 1582040

(5E)-5-[4-(benzyloxy)-3-methoxybenzylidene]-3-ethyl-2-thioxo-1,3-thiazolidin-4-one Chemical and Physical Properties

Names and Identifiers

• (5E)-5-[4-(benzyloxy)-3-methoxybenzylidene]-3-ethyl-2-thioxo-1,3-thiazolidin-4-one
• 6197-09-7
• (5E)-5-{[4-(BENZYLOXY)-3-METHOXYPHENYL]METHYLIDENE}-3-ETHYL-2-SULFANYLIDENE-1,3-THIAZOLIDIN-4-ONE
• AKOS001465183

• Inchi： InChI=1S/C20H19NO3S2/c1-3-21-19(22)18(26-20(21)25)12-15-9-10-16(17(11-15)23-2)24-13-14-7-5-4-6-8-14/h4-12H,3,13H2,1-2H3/b18-12+
• InChI Key： UDUYEDKGNFBLKO-LDADJPATSA-N
• SMILES： CCN1C(=O)C(=CC2=CC(=C(C=C2)OCC3=CC=CC=C3)OC)SC1=S

Computed Properties

• Exact Mass: 385.08077
• Monoisotopic Mass: 385.08063582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 96.2Ų

Experimental Properties

• PSA: 38.77